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Compound of Interest

Compound Name: 5-hydroxyundecanoic Acid

Cat. No.: B8223278

Get Quote

As a Senior Application Scientist, I frequently consult with researchers, formulation chemists,

and drug development professionals on the lifecycle management of medium-chain hydroxy

fatty acids. 5-Hydroxyundecanoic acid—which often exists in equilibrium with its cyclized

form, δ-undecalactone—is widely utilized in enzyme activity studies, fragrance profiling, and

pharmaceutical formulations[1].

While it is not classified as an acutely toxic or P-listed hazardous waste, its properties as an

organic acid and mild irritant dictate strict adherence to non-halogenated organic waste

protocols. Improper disposal, such as unauthorized drain disposal, violates environmental

regulations, risks plumbing degradation, and compromises laboratory safety[2][3].

This guide provides a self-validating, step-by-step operational protocol for the safe handling,

accumulation, and disposal of 5-hydroxyundecanoic acid.

Physicochemical Hazard Profile
Understanding the physical properties of 5-hydroxyundecanoic acid is the foundational step

in designing a robust disposal strategy. Because it is largely insoluble in water and possesses a
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high boiling point, it must be treated as a persistent organic liquid in the context of waste

management[1].

Table 1: Quantitative Chemical and Hazard Data

Property Value Operational Implication

Chemical Formula C11H20O2

Non-halogenated organic

compound; route to fuel

blending/incineration.

CAS Number 710-04-3 (Lactone form)

Key identifier for waste

profiling, SDS retrieval, and

inventory tracking.

Boiling Point 152-155 °C (at 5 mmHg)[1]

Low volatility at room

temperature; minimizes

inhalation risk during transfer.

Flash Point >100 °C (>212 °F)[4]

Combustible but not highly

flammable; safe for standard

organic waste streams.

Density 0.969 g/mL at 25 °C[1]

Floats on aqueous layers if

mixed; requires

homogenization or biphasic

separation in waste.

Water Solubility Insoluble[1]

Strictly prohibits drain disposal;

will cause organic fouling in

plumbing[3].

Regulatory Framework & Segregation Logic
According to EPA guidelines (Subpart K for academic and research labs), hazardous waste

determinations must be made accurately at the point of generation to ensure environmental

compliance[5]. 5-Hydroxyundecanoic acid must be categorized as a Non-Halogenated

Organic Waste.
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The Causality of Segregation: Why must we strictly separate 5-hydroxyundecanoic acid from

halogenated solvents (e.g., dichloromethane, chloroform)?

Incineration Chemistry: Non-halogenated waste is highly valued for "fuel blending"—it is

burned to generate energy for industrial kilns. Halogenated waste, however, requires

specialized high-temperature incineration with alkaline scrubbers to prevent the release of

toxic dioxins and hydrochloric acid gas[6].

Cost Efficiency: Mixing even a few drops of halogenated solvent into a non-halogenated

container converts the entire volume to the much more expensive halogenated waste

stream.

Step-by-Step Disposal Methodology
To ensure a self-validating system, every step in this protocol includes a verification check to

prevent downstream logistical failures.

Phase 1: Point-of-Generation Collection (Satellite
Accumulation Area - SAA)

Container Selection: Select a high-density polyethylene (HDPE) or glass waste carboy.

Causality: Avoid uncoated metal containers. Trace moisture can cause the organic acid to

slowly degrade the metal over time, risking a structural breach and subsequent spill[2].

Labeling (Verification Check): Before adding any waste, attach a hazardous waste label.

Under EPA Subpart K, the label must explicitly state "Hazardous Waste" or "Unwanted

Material" and list the specific chemical constituents (e.g., "5-Hydroxyundecanoic Acid /

Non-Halogenated Solvents")[5][7]. Do not use chemical formulas or abbreviations.

Transfer Protocol: In a well-ventilated area or fume hood, use a chemically compatible funnel

to transfer the waste.

Vapor Containment: Immediately remove the funnel and cap the container securely.

Causality: EPA regulations mandate that SAA containers remain closed at all times except

when actively adding or removing waste to prevent fugitive emissions and accidental
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spills[5][7].

Phase 2: Central Accumulation Area (CAA) Transfer
Volume Monitoring: Monitor the SAA container. Once it reaches 90% capacity, it is legally

considered "full."

Time-Limit Enforcement: By law, a full SAA container must be dated and moved to the

facility's Central Accumulation Area (CAA) within 72 hours (3 days)[3][7].

Final Disposition: At the CAA, licensed waste vendors will collect the material for off-site fuel

blending or incineration within the facility's generator status time limit (e.g., 90 days for Large

Quantity Generators)[8].

Generate 5-Hydroxyundecanoic
Acid Waste

Segregate as Non-Halogenated
Organic Waste

Select HDPE/Glass Container
(No Uncoated Metal)

Store in SAA
(Keep Capped, Label Clearly)

Is Container 90% Full?

 No

Transfer to CAA
(Within 72 Hours)

 Yes

Licensed Vendor Pickup
(Fuel Blending/Incineration)
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Click to download full resolution via product page

Figure 1: Logical workflow for the segregation, accumulation, and disposal of 5-
hydroxyundecanoic acid waste.

Spill Response and Decontamination Workflow
Despite its low acute toxicity, a spill of 5-hydroxyundecanoic acid presents a severe slip

hazard and can cause mild skin and eye irritation[4][9]. A rapid, structured response is critical.

Operational Protocol:

Isolate the Area: Warn personnel and restrict access to the spill zone[9]. Eliminate ignition

sources, although the flash point is relatively high (>100 °C)[4].

Personal Protective Equipment (PPE): Don nitrile gloves, splash goggles, and a standard lab

coat[9].

Containment: Prevent the liquid from entering drains, sewers, or waterways.

Causality: 5-Hydroxyundecanoic acid is insoluble in water and can cause localized

aquatic harm or severe plumbing blockages[2][4].

Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand,

diatomaceous earth, or commercial vermiculite sorbents)[4]. Do not use combustible

materials like sawdust.

Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty

hazardous waste bag or secondary HDPE container[9].

Surface Decontamination: Wash the spill surface with soap and water to remove the

remaining oily residue, capturing the wash water in the organic waste stream if heavily

contaminated.
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Click to download full resolution via product page

Figure 2: Immediate spill response and decontamination logic for organic acid/lactone spills.

References
TCI America. "SAFETY DATA SHEET: δ-Undecanolactone." ssl-images-amazon.com. 9

Vigon International. "SAFETY DATA SHEET: UNDECALACTONE DELTA." vigon.com. 4

Crafter's Choice. "Safety Data Sheet: 5-Hydroxyundecanoic acid lactone." crafters-

choice.com. 2

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8223278/docs?utm_src=pdf-body-img#comprehensive-laboratory-guide-5-hydroxyundecanoic-acid-handling-and-disposal-procedures
https://images-na.ssl-images-amazon.com/images/I/61s9yOYfm4L.pdf
https://www.vigon.com/product/undecalactone-delta/?doc=MSDS/500571_vigon_sds_us_english.pdf&namee=UndecalactoneDeltaSDS
https://www.benchchem.com/product/b8223278/docs?utm_src=pdf-body#comprehensive-laboratory-guide-5-hydroxyundecanoic-acid-handling-and-disposal-procedures
https://www.crafters-choice.com/PDFs/ProductDocs/Plumeria_626_SDS%20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8223278?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


US Environmental Protection Agency (EPA). "Frequent Questions About Managing

Hazardous Waste at Academic Laboratories." epa.gov. 5

Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines."

cwu.edu. 3

LookChem. "Cas 710-04-3, Undecanolactone Properties." lookchem.com. 1

Lab Manager. "Managing Hazardous Chemical Waste in the Lab." labmanager.com. 8

Columbia University. "Hazardous Chemical Waste Management Guidelines." columbia.edu.

7

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b8223278/docs#comprehensive-
laboratory-guide-5-hydroxyundecanoic-acid-handling-and-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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